Cas no 16583-02-1 (Benzonitrile, 2-bromo-3,4,5,6-tetrafluoro-)

• Product Name: Benzonitrile, 2-bromo-3,4,5,6-tetrafluoro-
• CAS No: 16583-02-1
• MF: C₇BrF₄N
• MW: 253.979214668274
• MDL: MFCD33551543
• CID: 1350065
• PubChem ID: 44154465
• Update Time: 2025-04-20

Benzonitrile, 2-bromo-3,4,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-bromo-3,4,5,6-tetrafluoro-
• 2-Bromo-3,4,5,6-tetrafluoro-benzonitrile
• SCHEMBL20521848
• 2-Bromo-3,4,5,6-tetrafluorobenzonitrile
• DTXSID70937132
• F81912
• 2-Bromotetrafluorobenzonitrile
• AMY17570
• 16583-02-1

• MDL： MFCD33551543
• Inchi： 1S/C7BrF4N/c8-3-2(1-13)4(9)6(11)7(12)5(3)10
• InChI Key： USIQSEVWPHCOSR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C#N)F)F)F)F

Computed Properties

• Exact Mass: 252.915
• Monoisotopic Mass: 252.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 23.79